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Compound of Interest

Compound Name: Cl-947

Cat. No.: B1254133

This document provides immediate and essential safety protocols, operational guidelines, and
disposal plans for the handling of CI-947, also known as Zopolrestat. It is intended for
researchers, scientists, and professionals in drug development to ensure the safe and effective
management of this compound in a laboratory setting.

Chemical Identification and Hazard Summary

Cl1-947, or Zopolrestat, is a potent aldose reductase inhibitor.[1][2][3] It is classified as a toxic
substance if ingested and may have long-lasting harmful effects on aquatic environments.

Synonyms: 3,4-Dihydro-4-oxo-3-[[5-(trifluoromethyl)-2-benzothiazolyljmethyl]-1-
phthalazineacetic acid, Alond, CP-73850[4] CAS Number: 110703-94-1[1] Molecular Formula:
C19H12F3N303S[1] Appearance: Off-white to light brown powder

The primary hazards associated with Zopolrestat are acute oral toxicity and potential for
chronic aquatic toxicity.

Quantitative Data
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Property Value Source
Molecular Weight 419.38 g/mol

Solubility in DMSO 220 mg/mL

Storage Temperature 2-8°C

ICso (Aldose Reductase) 3.1 nM [2][3]

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, the following personal protective equipment
must be worn at all times when handling CI-947:

e Eye Protection: Chemical safety goggles or a face shield.
e Hand Protection: Nitrile or other chemically resistant gloves.

» Respiratory Protection: A properly fitted respirator (e.g., N95 or higher) is required when
handling the powder form to prevent inhalation.

o Body Protection: A laboratory coat or disposable gown to prevent skin contact.

Operational and Handling Protocols

1. Preparation and Weighing:

All handling of solid CI-947 should be conducted in a certified chemical fume hood or a glove

box to contain the powder.

Use appropriate tools (e.g., spatulas, weighing paper) to handle the compound. Avoid

creating dust.

Ensure all equipment is clean and dry before use.

2. Dissolution:

Zopolrestat is soluble in DMSO.[4]
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When preparing solutions, add the solvent to the weighed powder slowly to avoid splashing.

If sonication is required to aid dissolution, ensure the container is properly sealed.[3]

. Experimental Use:

Clearly label all containers with the compound name, concentration, solvent, and date of
preparation.

When transferring solutions, use appropriate pipettes or syringes.

Avoid contact with skin and eyes. In case of accidental contact, follow the first aid
procedures outlined below.

. Storage:

Store solid CI-947 in a tightly sealed container in a cool, dry, and dark place at 2-8°C.[4]

Stock solutions should be stored at -20°C for long-term use (months) or 0-4°C for short-term
use (days to weeks).[4]

Emergency Procedures

In case of skin contact: Immediately wash the affected area with soap and plenty of water.
Remove contaminated clothing.

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.

If inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.

If swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Disposal Plan
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All waste containing CI-947, including empty containers, contaminated PPE, and unused
solutions, must be treated as hazardous waste.

e Solid Waste: Collect in a designated, labeled, and sealed hazardous waste container.

e Liquid Waste: Collect in a designated, labeled, and sealed hazardous waste container. Do
not dispose of down the drain.

o Follow all local, state, and federal regulations for the disposal of toxic chemical waste.

Workflow for Handling CI-947
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Caption: Logical workflow for the safe handling of CI-947 from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Handling Guide for CI-947
(Zopolrestat)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1254133#personal-protective-equipment-for-
handling-ci-947]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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